Cas no 183742-34-9 (2-[4-tert-butoxycarbonyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-2-yl]acetic acid)

• Product Name: 2-[4-tert-butoxycarbonyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-2-yl]acetic acid
• CAS No: 183742-34-9
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• MDL: MFCD00674206
• CID: 66243
• PubChem ID: 2756796
• Update Time: 2025-06-13

2-[4-tert-butoxycarbonyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-2-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Boc-1-Fmoc-2-piperazineacetic acid
• 2-[1-(9H-Fluoren-9-ylmethoxycarbonyl)-4-[(2-methylpropan-2-yl)oxycarbonyl]piperazin-2-yl]acetic acid
• 1-FMOC-4-BOC-PIPERAZINE-2-ACETIC ACID
• 4-[(9H-Fluoren-9-yloxy)carbonyl]-1-(tert-butoxycarbonyl)piperazyl-2-acetic acid
• N-4-Boc-N-1-Fmoc-2-piperazine acetic acid
• 1-n-fmoc-4-n-boc-piperazine-2-acetic acid
• 4-Boc-1-Fmoc-piperazine-2-acetic acid
• 4-N-BOC-1-N-FMOC-2-piperazine acetic acid
• (R)-N-1-BOC-N-4-FMOC-2-PIPERAZINE CARBOXYLIC ACID
• N-4-(Tert-Butoxy)Carbonyl N-1-(9H-Fluoren-9-yl)MethOxy]Carbonyl 2-piperazine Acetic Acid
• 2-(1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-4-(tert-butoxycarbonyl)piperazin-2-yl)aceticacid
• 2-CARBOXYMETHYL-PIPERAZINE-1,4-DICARBOXYLIC ACID 4-TERT-BUTYL ESTER 1-(9H-FLUOREN-9-YLMETHYL) ESTER
• 4-Boc-1-Fmoc-2-Piperazine acetic acid
• 2-(1-(((9H-fluoren-9-yl)methoxy)carbonyl)-4-(tert-butoxycarbonyl)piperazin-2-yl)acetic acid
• 2-[4-tert-butoxycarbonyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-2-yl]acetic acid
• AKOS015841586
• (+/-)-2-Carboxymethyl-piperazine-1,4-dicarboxylic acid 4-tert-butyl ester 1-(9H-fluoren-9-ylmethyl) ester
• 183742-34-9
• 1-Fmoc-4-Boc-2-piperazineacetic Acid
• FT-0600983
• AB06947
• XHEXEZVLDQGZFP-UHFFFAOYSA-N
• AMY14624
• 4-Boc-1-Fmoc-2-piperazineaceticacid
• (RS)-2-Carboxymethylpiperazine-1,4-dicarboxylic acid 4-tert-butyl ester 1-(9H-fluoren-9-ylmethyl) ester
• n-4-boc-n-1-fmoc-2-piperazineacetic acid
• DTXSID40373543
• CS-0146923
• N-4-Boc-N-1-Fmoc-2-piperazineaceticacid
• 1-Fmoc-4-Boc-Piperazine-2-acetic acid, 95%
• N-4-Boc-N-1-Fmoc-2-Piperazine acetic acid, AldrichCPR
• AC-6556
• SCHEMBL691970
• [4-(tert-Butoxycarbonyl)-1-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-2-yl]acetic acid
• A4068
• MFCD00674206
• DS-13845
• Q-102278
• 2-{4-[(TERT-BUTOXY)CARBONYL]-1-{[(9H-FLUOREN-9-YL)METHOXY]CARBONYL}PIPERAZIN-2-YL}ACETIC ACID
• SY122837
• EN300-743865
• n4-boc-n1-fmoc-piperazine-2-acetic acid
• [4-(TERT-BUTOXYCARBONYL)-1-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]PIPERAZIN-2-YL]ACETIC ACID

• MDL： MFCD00674206
• Inchi： 1S/C26H30N2O6/c1-26(2,3)34-24(31)27-12-13-28(17(15-27)14-23(29)30)25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,29,30)
• InChI Key： XHEXEZVLDQGZFP-UHFFFAOYSA-N
• SMILES： O(C(N1CCN(C(=O)OC(C)(C)C)CC1CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 466.21000
• Monoisotopic Mass: 466.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 96.4

Experimental Properties

• Color/Form: White to Yellow Solid
• Density: 1.261
• Boiling Point: 637.4°C at 760 mmHg
• Flash Point: 339.3 °C
• PSA: 96.38000
• LogP: 4.20730

2-[4-tert-butoxycarbonyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-2-yl]acetic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： S24/25
• Storage Condition：2-8 °C
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 2-[4-tert-butoxycarbonyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-2-yl]acetic acid

Comprehensive Overview of 2-[4-tert-butoxycarbonyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-2-yl]acetic acid (CAS No. 183742-34-9)

2-[4-tert-butoxycarbonyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-2-yl]acetic acid (CAS No. 183742-34-9) is a specialized peptide synthesis intermediate widely used in pharmaceutical research and organic chemistry. This compound features a unique combination of Fmoc (9H-fluoren-9-ylmethoxycarbonyl) and Boc (tert-butoxycarbonyl) protecting groups, making it invaluable for solid-phase peptide synthesis (SPPS). Its molecular structure includes a piperazine core, which is a common motif in drug discovery, particularly for central nervous system (CNS) therapeutics and GPCR-targeted drugs.

The growing demand for peptide-based therapeutics has increased interest in compounds like 183742-34-9. Researchers frequently search for "Fmoc-Boc protected piperazine derivatives" or "peptide coupling reagents" to optimize synthetic routes. This compound's dual-protection strategy addresses key challenges in multi-step peptide synthesis, such as selective deprotection and side-chain stability. Recent studies highlight its utility in developing antiviral peptides and cancer-targeting conjugates, aligning with trends in precision medicine.

From a synthetic chemistry perspective, CAS 183742-34-9 exhibits excellent compatibility with standard carbodiimide coupling agents like HBTU and HATU. Its carboxylic acid moiety allows direct incorporation into growing peptide chains via amide bond formation. The compound's stability under SPPS conditions (e.g., piperidine deprotection) makes it preferable for constructing constrained peptides – a hot topic in peptide drug discovery forums. Analytical data shows >95% purity by HPLC, meeting stringent requirements for GMP-grade intermediates.

Environmental and handling considerations for 2-[4-tert-butoxycarbonyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-2-yl]acetic acid follow standard laboratory safety protocols. While not classified as hazardous, proper storage at -20°C in anhydrous DMF or DMSO ensures longevity. This aligns with industry searches for "stable Fmoc-amino acid derivatives" and "lyophilization-compatible building blocks." The compound's molecular weight (454.5 g/mol) and solubility profile facilitate its use in automated peptide synthesizers, a frequently discussed topic in bioconjugation communities.

Emerging applications include its role in PROTAC (proteolysis-targeting chimera) development, where researchers leverage its piperazine linker functionality. Patent analyses reveal increasing use in peptide-drug conjugates (PDCs), particularly for targeted drug delivery systems. These applications respond to trending searches about "next-generation peptide therapeutics" and "non-classical peptide architectures." The compound's chiral purity (>99% ee) also makes it valuable for developing stereospecific bioactive peptides.

Quality control protocols for CAS 183742-34-9 typically involve HPLC-MS characterization and 1H/13C NMR verification – techniques commonly searched by QC specialists. The presence of both UV-active Fmoc (λmax=290 nm) and acid-labile Boc groups enables straightforward monitoring during synthesis. This dual-detection capability addresses frequent queries about "orthogonal protection monitoring" in peptide chemistry forums.

In conclusion, 2-[4-tert-butoxycarbonyl-1-(9H-fluoren-9-ylmethoxycarbonyl)piperazin-2-yl]acetic acid represents a versatile tool for modern peptide engineering. Its structural features cater to current research demands in bioconjugation, peptide stapling, and macrocycle synthesis – all trending topics in medicinal chemistry publications. As the pharmaceutical industry increasingly adopts peptide-based modalities, compounds like 183742-34-9 will remain essential for developing innovative therapeutics.